Cas no 1806631-55-9 (4-Ethoxy-2-hydrazinylmandelic acid)

• Product Name: 4-Ethoxy-2-hydrazinylmandelic acid
• CAS No: 1806631-55-9
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 4941306
• Update Time: 2025-06-08

4-Ethoxy-2-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-hydrazinylmandelic acid

• Inchi： 1S/C10H14N2O4/c1-2-16-6-3-4-7(8(5-6)12-11)9(13)10(14)15/h3-5,9,12-13H,2,11H2,1H3,(H,14,15)
• InChI Key： KNDLSEMBLGUKDR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(C(=O)O)O)=C(C=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: -1.3
• Topological Polar Surface Area: 105

Additional information on 4-Ethoxy-2-hydrazinylmandelic acid

4-Ethoxy-2-hydrazinylmandelic Acid (CAS No. 1806631-55-9): An Emerging Compound in Medicinal Chemistry

4-Ethoxy-2-hydrazinylmandelic acid (CAS No. 1806631-55-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its ethoxy and hydrazinyl functional groups, exhibits promising activity in various biological assays, making it a subject of intense research and development.

The molecular structure of 4-Ethoxy-2-hydrazinylmandelic acid consists of a mandelic acid backbone with an ethoxy group at the 4-position and a hydrazinyl group at the 2-position. This combination of functional groups imparts distinct chemical and biological properties, which are being explored for their potential in drug discovery and development.

Recent studies have highlighted the potential of 4-Ethoxy-2-hydrazinylmandelic acid as an inhibitor of specific enzymes and pathways involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme involved in cancer cell proliferation. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its catalytic function.

In addition to its anti-cancer properties, 4-Ethoxy-2-hydrazinylmandelic acid has shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines. This finding suggests that 4-Ethoxy-2-hydrazinylmandelic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 4-Ethoxy-2-hydrazinylmandelic acid has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. In particular, it demonstrates good oral bioavailability and low toxicity, making it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-Ethoxy-2-hydrazinylmandelic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The potential applications of 4-Ethoxy-2-hydrazinylmandelic acid extend beyond its use as a standalone therapeutic agent. It is also being investigated as a lead compound for the development of novel drug derivatives with enhanced potency and selectivity. Researchers are exploring various structural modifications to optimize its pharmacological properties and broaden its therapeutic spectrum.

In conclusion, 4-Ethoxy-2-hydrazinylmandelic acid (CAS No. 1806631-55-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the field of medicinal chemistry.